Cas no 1516523-34-4 (2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde
• CAS No: 1516523-34-4
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5251321
• PubChem ID: 82515654
• Update Time: 2025-11-01

2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(diethylamino)methyl]-1,3-thiazole-4-carbaldehyde
• EN300-373041
• 1516523-34-4
• 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C9H14N2OS/c1-3-11(4-2)5-9-10-8(6-12)7-13-9/h6-7H,3-5H2,1-2H3
• InChI Key： ILTISIRAUPFQIC-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1CN(CC)CC

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde

2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde (CAS No. 1516523-34-4): A Comprehensive Overview

2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde (CAS No. 1516523-34-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and aldehyde functional group, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde is composed of a thiazole ring substituted with a diethylamino methyl group and an aldehyde group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The presence of the aldehyde group adds reactivity to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde in the development of novel therapeutic agents. One notable application is in the field of anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory potential, 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde has been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

The versatility of 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde extends to its use as a building block in synthetic chemistry. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of more complex molecules. For instance, it can be used in the preparation of thiosemicarbazones, which have shown promise in cancer therapy due to their ability to induce apoptosis in cancer cells.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde. Preliminary results from Phase I trials have indicated that these compounds are well-tolerated by patients and exhibit promising therapeutic effects. Further studies are needed to fully understand their pharmacokinetics and pharmacodynamics.

The synthesis of 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde typically involves multi-step reactions that include the formation of the thiazole ring and subsequent functionalization with the diethylamino methyl group and aldehyde moiety. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been employed to improve yield and purity.

In conclusion, 2-[(Diethylamino)methyl]-1,3-thiazole-4-carbaldehyde (CAS No. 1516523-34-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers multiple biological activities, making it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new uses and mechanisms of action for this compound, further solidifying its importance in the scientific community.